Cas no 39978-59-1 (Serine, ethyl ester)

• Product Name: Serine, ethyl ester
• CAS No: 39978-59-1
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 298651
• PubChem ID: 410488
• Update Time: 2025-05-21

Serine, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Serine, ethyl ester
• DL-serine ethyl ester
• (?à)-Serineethyl ester
• 39978-59-1
• GKCXXDSWWDWUHS-UHFFFAOYSA-N
• Ethyl 2-amino-3-hydroxypropanoate
• (S)-ETHYL 2-AMINO-3-HYDROXYPROPANOATE
• SB47113
• AKOS000265971
• NCGC00337702-01
• EN300-57608
• AB00171994-03
• AB46080
• AKOS021982383
• BS-9879
• SCHEMBL818996
• STL194158
• ethyl (2S)-2-amino-3-hydroxy-propanoate
• ethyl 2-amino-3-hydroxy-propanoate

• Inchi： 1S/C5H11NO3/c1-2-9-5(8)4(6)3-7/h4,7H,2-3,6H2,1H3
• InChI Key： GKCXXDSWWDWUHS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CO)N)=O

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Serine, ethyl ester

Serine, Ethyl Ester: A Comprehensive Overview

Serine, Ethyl Ester, also known by its CAS number CAS No. 39978-59-1, is an important compound in the field of organic chemistry and biochemistry. This compound is a derivative of serine, one of the 20 standard amino acids essential for protein synthesis in living organisms. The ethyl ester form of serine has unique properties that make it valuable in various applications across different industries.

The chemical structure of Serine, Ethyl Ester consists of a serine molecule with an ethyl group attached via an ester bond. This modification enhances its solubility and stability under certain conditions, making it suitable for use in pharmaceuticals, food additives, and cosmetic products. Recent studies have highlighted the potential of this compound in enhancing metabolic processes and improving cellular function.

One of the most significant applications of Serine, Ethyl Ester is in the pharmaceutical industry. Researchers have found that this compound can serve as a precursor for the synthesis of various bioactive molecules. For instance, it has been used in the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of Serine, Ethyl Ester to cross the blood-brain barrier makes it particularly useful in this context.

In the food industry, Serine, Ethyl Ester is often used as a flavor enhancer and stabilizer. Its ability to interact with taste receptors makes it a valuable ingredient in the production of processed foods and beverages. Recent advancements in food science have explored its role in extending shelf life and maintaining product quality under varying storage conditions.

The cosmetic industry has also embraced the benefits of Serine, Ethyl Ester. It is commonly found in skincare products due to its moisturizing properties and ability to enhance skin elasticity. Studies have shown that topical application of this compound can improve skin barrier function and reduce signs of aging.

From a biochemical perspective, Serine, Ethyl Ester plays a crucial role in various metabolic pathways. It serves as a precursor for the synthesis of other amino acids and is involved in the regulation of cellular energy metabolism. Recent research has focused on its potential as a therapeutic agent in metabolic disorders such as obesity and type 2 diabetes.

In conclusion, Serine, Ethyl Ester (CAS No. 39978-59-1) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties and biological functions make it an essential component in modern scientific research and industrial production.